Cas no 126583-28-6 (3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl)-)

• Product Name: 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl)-
• CAS No: 126583-28-6
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 1220312
• PubChem ID: 459567
• Update Time: 2025-11-01

3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl)-
• 5-amino-1-(pyridin-2-yl)-1H-pyrazol-3-ol
• CHEMBL1995765
• Kinome_3245
• 5-Amino-1-2-pyridyl-3-pyrazolol
• RKYMKZBWOFGDLO-UHFFFAOYSA-N
• AKOS010514569
• EN300-384357
• BFA58328
• 5-Amino-1-(pyridin-2-yl)-2,3-dihydro-1H-pyrazol-3-one
• 3-amino-2-pyridin-2-yl-1H-pyrazol-5-one
• 5-Amino-1-(2-pyridyl)-1,2-dihydropyrazol-3-one
• 5-amino-1-(2-pyridyl)pyrazol-3-ol
• 126583-28-6
• SCHEMBL6643900
• Z801579710

• Inchi： 1S/C8H8N4O/c9-6-5-8(13)11-12(6)7-3-1-2-4-10-7/h1-5H,9H2,(H,11,13)
• InChI Key： RKYMKZBWOFGDLO-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N(C2C=CC=CN=2)N1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 71.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl)-

3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl): A Comprehensive Overview

The compound 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl), with CAS No. 126583-28-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines and exhibits unique structural and functional properties. Its synthesis and applications have been extensively studied in recent years, making it a subject of interest for researchers and industry professionals alike.

The pyrazolone core of this compound is a key structural feature that contributes to its versatility. Pyrazolones are known for their ability to act as both hydrogen bond donors and acceptors, which enhances their potential for bioavailability and interaction with biological targets. The 5-amino group further adds functional diversity, enabling the molecule to participate in various chemical reactions such as amidation and alkylation. Additionally, the presence of a pyridinyl group at position 1 introduces aromaticity and electron-withdrawing effects, which can influence the compound's reactivity and stability.

Recent studies have focused on the synthesis of 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl) using novel methodologies. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance reaction kinetics by providing uniform heating and accelerating molecular collisions. Researchers have also explored the use of green chemistry principles in synthesizing this compound, such as employing biodegradable solvents and catalysts derived from renewable resources.

In terms of applications, 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl) has shown promise in several areas. Its ability to act as a precursor in the synthesis of more complex molecules makes it valuable in drug discovery programs. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in the treatment of various cancers. Additionally, its role as a building block in materials science has been explored, particularly in the development of advanced materials with tailored electronic properties.

The pharmacological profile of 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl) is another area that has attracted considerable research interest. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. This suggests potential applications in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its bioavailability has been optimized through structural modifications aimed at improving solubility and permeability.

From an environmental perspective, researchers have evaluated the ecological impact of 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl) and its derivatives. Studies indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms when used within recommended limits. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1-(2-pyridinyl) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and promising pharmacological profile make it a valuable tool for researchers seeking innovative solutions in drug development and materials science. As advancements in synthetic methodologies continue to emerge, the future prospects for this compound appear highly promising.